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Compound of Interest

Compound Name: Piperidine-4-sulfonyl chloride

Cat. No.: B15296611

Get Quote

This technical guide provides an in-depth analysis of piperidine-4-sulfonyl chloride, a pivotal

reagent for researchers, medicinal chemists, and drug development professionals. We will

delve into its chemical properties, commercial availability, and core applications, with a focus

on the synthesis of sulfonamides—a privileged scaffold in pharmaceutical development. The

protocols and insights herein are designed to be self-validating, grounded in established

chemical principles to ensure reproducibility and safety.

The Piperidine Scaffold: A Cornerstone of Drug
Design
The piperidine moiety is one of the most ubiquitous heterocyclic scaffolds found in

pharmaceuticals and natural products.[1] Its prevalence stems from the desirable

physicochemical properties it imparts to a molecule. The saturated, six-membered ring can

improve aqueous solubility, enhance metabolic stability, and provide a three-dimensional vector

for interacting with biological targets, which is often crucial for optimizing a compound's

pharmacokinetic and pharmacodynamic profile.[2] Piperidine-4-sulfonyl chloride serves as a

highly versatile building block, enabling the direct installation of the piperidinesulfonyl group

onto a variety of molecular frameworks.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15296611#bc-rfq
https://www.benchchem.com/product/b15296611/docs?utm_src=pdf-body#piperidine-4-sulfonyl-chloride-a-strategic-reagent-for-modern-medicinal-chemistry
https://pmc.ncbi.nlm.nih.gov/articles/PMC9917539/
https://kclpure.kcl.ac.uk/portal/files/45244809/2015_Poeschl_Anna_0964081_ethesis.pdf
https://www.benchchem.com/product/b15296611/docs?utm_src=pdf-body#piperidine-4-sulfonyl-chloride-a-strategic-reagent-for-modern-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15296611?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Reagent: Properties and Critical Variants
Piperidine-4-sulfonyl chloride is a reactive chemical intermediate. However, in its

unprotected form (CAS No. 1646328-04-2), its utility is limited. The secondary amine within the

piperidine ring is itself a nucleophile and can react intermolecularly, leading to polymerization or

unwanted side products.

For this reason, the nitrogen is typically protected with a labile group, most commonly a tert-

butyloxycarbonyl (Boc) or benzyloxycarbonyl (Cbz) group. This strategy ensures that the

sulfonyl chloride moiety is the sole reactive site for nucleophilic attack during sulfonamide

synthesis. The choice between Boc and Cbz protection depends on the overall synthetic

strategy, specifically the orthogonality required for subsequent deprotection steps.

N-Boc-piperidine-4-sulfonyl chloride (CAS No. 782501-25-1): Commonly used due to its

stability and the ease of Boc group removal under acidic conditions (e.g., trifluoroacetic acid

or HCl in dioxane).[3]

N-Cbz-piperidine-4-sulfonyl chloride (CAS No. 287953-54-2): The Cbz group is typically

removed via catalytic hydrogenation, a mild method that is compatible with a wide range of

functional groups.[4]

Caption: Chemical structures of key piperidine-4-sulfonyl chloride variants.

Commercial Suppliers and Price Analysis
The N-protected variants of piperidine-4-sulfonyl chloride are readily available from several

fine chemical suppliers. Sourcing decisions should be based on purity (typically ≥97%),

required quantity, and the availability of quality control documentation (e.g., Certificate of

Analysis, NMR, LC-MS data). Pricing can vary significantly based on the supplier and the scale

of the purchase.
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Supplier Reagent Name CAS Number
Available
Quantities

Indicative
Price (USD)

ChemScene
Piperidine-4-

sulfonyl chloride
1646328-04-2 1g, 5g, 10g $1440/1g

Apollo Scientific

Piperidine-4-

sulphonyl

chloride, N-CBZ

protected

287953-54-2 500mg, 1g
~$50/500mg

(£39.00)

Ambeed

Piperadine-4-

sulfonyl chloride,

N-BOC protected

782501-25-1 Inquire Inquire

BLD Pharm

4-

Ethylpiperidine-

1-sulfonyl

chloride

1249903-87-4 Inquire Inquire

AboundChem

N-

Benzyloxycarbon

yl-4-piperidine

sulfonyl chloride

287953-54-2 250mg Inquire

Note: Prices are subject to change and may not include shipping or hazardous material fees. It

is recommended to request a formal quote from the suppliers.[3][4][5][6][7]

Core Application: A Protocol for Sulfonamide
Synthesis
The reaction of a sulfonyl chloride with a primary or secondary amine to form a sulfonamide is

a robust and fundamental transformation in medicinal chemistry.[8] The following protocol

provides a reliable, self-validating methodology for this synthesis using N-Boc-piperidine-4-
sulfonyl chloride as the electrophile.

Causality Behind Experimental Choices
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Solvent: Dichloromethane (DCM) is an excellent choice as it is aprotic and effectively

dissolves a wide range of organic substrates without participating in the reaction.

Base: A non-nucleophilic organic base like triethylamine (TEA) or diisopropylethylamine

(DIPEA) is critical. It serves two purposes: to neutralize the HCl byproduct generated during

the reaction, driving it to completion, and to deprotonate the hydrochloride salt if the amine

starting material is supplied as such.[8] An excess (2.0-3.0 equivalents) is used to ensure the

reaction medium remains basic.

Temperature Control: The reaction is initiated at 0 °C (ice bath). This is a precautionary

measure to control the initial exotherm of the reaction, especially during the dropwise

addition of the sulfonyl chloride, preventing potential side reactions. The reaction is then

allowed to warm to room temperature to ensure it proceeds to completion.

Monitoring: Thin-layer chromatography (TLC) or Liquid Chromatography-Mass Spectrometry

(LC-MS) is essential for determining the point of reaction completion. This prevents

unnecessarily long reaction times and minimizes the formation of degradation products.

Purification: Flash column chromatography is the standard method for purifying the crude

product, effectively separating the desired sulfonamide from unreacted starting materials and

byproducts like triethylammonium chloride.

Detailed Step-by-Step Methodology
Reagent Preparation: In a clean, dry round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), suspend the amine hydrochloride salt (1.0 eq) in anhydrous

dichloromethane (DCM, approx. 0.1 M).

Basification: Cool the suspension to 0 °C using an ice-water bath. Add triethylamine (2.2 eq)

dropwise. Stir the mixture for 15-20 minutes at 0 °C.

Addition of Sulfonyl Chloride: To the stirred amine solution, add a solution of N-Boc-

piperidine-4-sulfonyl chloride (1.1 eq) in anhydrous DCM dropwise over 10-15 minutes.

Ensure the internal temperature does not rise significantly.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Stir until the starting amine is consumed, as monitored by TLC
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or LC-MS (typically 2-16 hours).

Aqueous Workup: Quench the reaction by adding deionized water. Transfer the mixture to a

separatory funnel. Separate the organic layer. Wash the organic layer sequentially with 1 M

HCl (to remove excess TEA), saturated sodium bicarbonate solution (to remove residual

acid), and finally, brine (to initiate drying).

Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate

(Na₂SO₄) or magnesium sulfate (MgSO₄). Filter off the drying agent and concentrate the

filtrate under reduced pressure using a rotary evaporator to yield the crude product.

Purification: Purify the crude residue by flash column chromatography on silica gel, using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure

sulfonamide product.

Caption: Workflow for the synthesis of piperidine-4-sulfonamides.

Safety, Handling, and Storage
As a reactive sulfonyl chloride, piperidine-4-sulfonyl chloride and its derivatives must be

handled with care. While a specific Safety Data Sheet (SDS) for each variant should be

consulted, general precautions based on the class of compounds apply.

Hazards: Sulfonyl chlorides are corrosive and cause severe skin burns and eye damage.[9]

[10] They are lachrymatory and harmful if inhaled. The reaction with water or moisture can

release corrosive HCl gas.

Personal Protective Equipment (PPE): Always handle this reagent inside a certified chemical

fume hood. Wear standard PPE, including a lab coat, chemical-resistant gloves (nitrile is

often suitable), and splash-proof safety goggles.[9]

Handling: Use only dry glassware and solvents. Avoid inhalation of dust or vapors. Keep the

container tightly closed when not in use. Grounding and bonding may be necessary to

prevent static discharge for powdered reagents.

Storage: Store in a cool, dry, and well-ventilated area, away from water and incompatible

materials such as strong bases and oxidizing agents. The recommended storage
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temperature is often 2-8°C to ensure long-term stability.[5]

Conclusion
N-protected piperidine-4-sulfonyl chlorides are indispensable tools in the arsenal of the

modern medicinal chemist. Their ability to readily form stable sulfonamide linkages allows for

the systematic exploration of chemical space and the optimization of lead compounds. By

understanding the principles behind their reactivity, handling them with appropriate safety

measures, and applying robust synthetic protocols, researchers can effectively leverage these

reagents to advance their drug discovery programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications -
PMC [pmc.ncbi.nlm.nih.gov]

2. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]

3. 782501-25-1 | Piperadine-4-sulfonyl chloride, N-BOC protected | Chlorides | Ambeed.com
[ambeed.com]

4. 287953-54-2 Cas No. | Piperidine-4-sulphonyl chloride, N-CBZ protected | Apollo
[store.apolloscientific.co.uk]

5. chemscene.com [chemscene.com]

6. aboundchem.com [aboundchem.com]

7. 1249903-87-4|4-Ethylpiperidine-1-sulfonyl chloride|BLD Pharm [bldpharm.com]

8. benchchem.com [benchchem.com]

9. fishersci.fr [fishersci.fr]

10. pentachemicals.eu [pentachemicals.eu]

To cite this document: BenchChem. [Piperidine-4-Sulfonyl Chloride: A Strategic Reagent for
Modern Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15296611/docs#piperidine-4-sulfonyl-chloride-a-
strategic-reagent-for-modern-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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